78-71-7

3,3-Bis(chloromethyl)oxetane

In Stock

• CAS RN:
• 78-71-7

• Formula:
• C5H8Cl2O

• InChI:
• InChI=1S/C5H8Cl2O/c6-1-5(2-7)3-8-4-5/h1-4H2

• InChIKey:
• CXURGFRDGROIKG-UHFFFAOYSA-N

• The monomer unit of a thermoplastic resin trademarked Penton.

Phenanthrene-3,4-diol

• CAS RN:
• 478-71-7

• Formula:
• C14H10O2

• InChI:
• InChI=1S/C14H10O2/c15-12-8-7-10-6-5-9-3-1-2-4-11(9)13(10)14(12)16/h1-8,15-16H

• InChIKey:
• RLZZZVKAURTHCP-UHFFFAOYSA-N

• Phenanthrene-3,4-diol is a phenanthrenediol. It has a role as a mouse metabolite.

N-[(E)-[(Z)-2-bromo-3-phenylprop-2-enylidene]amino]-2-[(2-phenoxyacetyl)amino]acetamide

• CAS RN:
• 5478-71-7

• Formula:
• C19H18BrN3O3

• InChI:
• InChI=1S/C19H18BrN3O3/c20-16(11-15-7-3-1-4-8-15)12-22-23-18(24)13-21-19(25)14-26-17-9-5-2-6-10-17/h1-12H,13-14H2,(H,21,25)(H,23,24)/b16-11-,22-12+

• InChIKey:
• ACCNGYBWYJFIPX-QPDBWBOXSA-N

• N-[(E)-[(Z)-2-bromo-3-phenylprop-2-enylidene]amino]-2-[(2-phenoxyacetyl)amino]acetamide is a useful research compound. Its molecular formula is C19H18BrN3O3 and its molecular weight is 416.3 g/mol. The purity is usually 95%.

2-(Difluoromethyl)-1-fluoro-4-nitrobenzene

In Stock

• CAS RN:
• 63878-71-7

• Formula:
• C7H4F3NO2

• InChI:
• InChI=1S/C7H4F3NO2/c8-6-2-1-4(11(12)13)3-5(6)7(9)10/h1-3,7H

• InChIKey:
• VXIMQWWMIPNFEO-UHFFFAOYSA-N

• 2-(Difluoromethyl)-1-fluoro-4-nitrobenzene is a useful research compound. Its molecular formula is C7H4F3NO2 and its molecular weight is 191.11 g/mol. The purity is usually 95%.

5-[(But-3-yn-2-yl)oxy]-4-chloro-2-fluoroaniline

• CAS RN:
• 84478-71-7

• Formula:
• C10H9ClFNO

• InChI:
• InChI=1S/C10H9ClFNO/c1-3-6(2)14-10-5-9(13)8(12)4-7(10)11/h1,4-6H,13H2,2H3

• InChIKey:
• KRLHYDDIZTWYKL-UHFFFAOYSA-N

• 5-[(But-3-yn-2-yl)oxy]-4-chloro-2-fluoroaniline is a useful research compound. Its molecular formula is C10H9ClFNO and its molecular weight is 213.63 g/mol. The purity is usually 95%.

(R)-Quizalofop Methyl

In Stock

• CAS RN:
• 76578-71-7

• Formula:
• C18H15ClN2O4

• InChI:
• InChI=1S/C18H15ClN2O4/c1-11(18(22)23-2)24-13-4-6-14(7-5-13)25-17-10-20-16-9-12(19)3-8-15(16)21-17/h3-11H,1-2H3/t11-/m1/s1

• InChIKey:
• YGHJGQYNECSZDY-LLVKDONJSA-N

• (R)-Quizalofop Methyl, also known as (R)-Quizalofop Methyl, is a useful research compound. Its molecular formula is C18H15ClN2O4 and its molecular weight is 358.8 g/mol. The purity is usually 95%.

1-(2-(dimethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 380878-71-7

• Formula:
• C17H18N2O4S

• InChI:
• InChI=1S/C17H18N2O4S/c1-18(2)7-8-19-14(12-6-4-10-24-12)13(16(21)17(19)22)15(20)11-5-3-9-23-11/h3-6,9-10,14,21H,7-8H2,1-2H3

• InChIKey:
• RSMBIEQXAZDGKY-UHFFFAOYSA-N

• 1-(2-(dimethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C17H18N2O4S and its molecular weight is 346.4. The purity is usually 95%.

7-Bromo-1H-indazole-3-carboxylic acid

In Stock

• CAS RN:
• 885278-71-7

• Formula:
• C8H5BrN2O2

• InChI:
• InChI=1S/C8H5BrN2O2/c9-5-3-1-2-4-6(5)10-11-7(4)8(12)13/h1-3H,(H,10,11)(H,12,13)

• InChIKey:
• HJSGTNVPWFFHOJ-UHFFFAOYSA-N

• 7-Bromo-1H-indazole-3-carboxylic acid is a useful research compound. Its molecular formula is C8H5BrN2O2 and its molecular weight is 241.04 g/mol. The purity is usually 95%.

Apt-cgmp

• CAS RN:
• 149478-71-7

• Formula:
• C18H17N8O8PS

• InChI:
• InChI=1S/C18H17N8O8PS/c19-17-22-15-14(16(28)23-17)21-18(36(32)6-5-9-1-3-10(4-2-9)24-25-20)26(15)13-7-11(27)12(34-13)8-33-35(29,30)31/h1-7,12-13,27H,8H2,(H2,29,30,31)(H3,19,22,23,28)/b6-5-/t12-,13-,36?/m1/s1

• InChIKey:
• NJGWWFGARBGAMJ-BOBKOGBWSA-N

• Apt-cgmp is a useful research compound. Its molecular formula is C18H17N8O8PS and its molecular weight is 536.4 g/mol. The purity is usually 95%.

2-Hydroxy-N-(4-methylphenyl)acetamide

In Stock

• CAS RN:
• 102878-71-7

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-7-2-4-8(5-3-7)10-9(12)6-11/h2-5,11H,6H2,1H3,(H,10,12)

• InChIKey:
• LHRJPJZYDVQOCC-UHFFFAOYSA-N

• 2-Hydroxy-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.

2-(butylsulfanyl)-5-[4-(dimethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione

In Stock

• CAS RN:
• 628278-71-7

• Formula:
• C23H28N4O2S

• InChI:
• InChI=1S/C23H28N4O2S/c1-4-5-13-30-23-25-21-20(22(29)26-23)18(14-9-11-15(12-10-14)27(2)3)19-16(24-21)7-6-8-17(19)28/h9-12,18H,4-8,13H2,1-3H3,(H2,24,25,26,29)

• InChIKey:
• MDDAMTRHTRHBGS-UHFFFAOYSA-N

• 2-(butylsulfanyl)-5-[4-(dimethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H28N4O2S and its molecular weight is 424.56. The purity is usually 95%.

N'-(4-fluoro-1,3-benzothiazol-2-yl)-3-methoxybenzohydrazide

In Stock

• CAS RN:
• 851978-71-7

• Formula:
• C15H12FN3O2S

• InChI:
• InChI=1S/C15H12FN3O2S/c1-21-10-5-2-4-9(8-10)14(20)18-19-15-17-13-11(16)6-3-7-12(13)22-15/h2-8H,1H3,(H,17,19)(H,18,20)

• InChIKey:
• XPPJUZXCBLWQPP-UHFFFAOYSA-N

• N'-(4-fluoro-1,3-benzothiazol-2-yl)-3-methoxybenzohydrazide is a useful research compound. Its molecular formula is C15H12FN3O2S and its molecular weight is 317.34. The purity is usually 95%.

(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(3-methoxybenzylidene)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-71-7

• Formula:
• C23H26N2O4

• InChI:
• InChI=1S/C23H26N2O4/c1-3-24-9-11-25(12-10-24)15-19-20(26)8-7-18-22(27)21(29-23(18)19)14-16-5-4-6-17(13-16)28-2/h4-8,13-14,26H,3,9-12,15H2,1-2H3/b21-14-

• InChIKey:
• RUSPUDSULMOQRS-STZFKDTASA-N

• (Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(3-methoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.

5-(1,3-Dioxolan-2-YL)-2-(4-heptyloxybenzoyl)thiophene

In Stock

• CAS RN:
• 898778-71-7

• Formula:
• C21H26O4S

• InChI:
• InChI=1S/C21H26O4S/c1-2-3-4-5-6-13-23-17-9-7-16(8-10-17)20(22)18-11-12-19(26-18)21-24-14-15-25-21/h7-12,21H,2-6,13-15H2,1H3

• InChIKey:
• TWOIVXBNIUADIG-UHFFFAOYSA-N

• 5-(1,3-Dioxolan-2-YL)-2-(4-heptyloxybenzoyl)thiophene is a useful research compound. Its molecular formula is C21H26O4S and its molecular weight is 374.5 g/mol. The purity is usually 95%.

methyl 4-methyl-1H-indazole-6-carboxylate

Usually In Stock

• CAS RN:
• 1263378-71-7

• Formula:
• C10H10N2O2

• InChI:
• InChI=1S/C10H10N2O2/c1-6-3-7(10(13)14-2)4-9-8(6)5-11-12-9/h3-5H,1-2H3,(H,11,12)

• InChIKey:
• XXZQMEPEAPSNMA-UHFFFAOYSA-N

• Methyl 4-methyl-1H-indazole-6-carboxylate is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.2 g/mol. The purity is usually 95%.

"3,3-difluoro-2,2-dimethylpropanoyl chloride"

In Stock

• CAS RN:
• 2104278-71-7

• Formula:
• C5H7ClF2O

• InChI:
• InChI=1S/C5H7ClF2O/c1-5(2,3(6)9)4(7)8/h4H,1-2H3

• InChIKey:
• GZNJEHXRJOQTFL-UHFFFAOYSA-N

• "3,3-difluoro-2,2-dimethylpropanoyl chloride" is a useful research compound. Its molecular formula is C5H7ClF2O and its molecular weight is 156.56 g/mol. The purity is usually 95%.

6-Cyclopropyl-2-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one

In Stock

• CAS RN:
• 2175978-71-7

• Formula:
• C19H23N5O

• InChI:
• InChI=1S/C19H23N5O/c25-18-8-7-16(14-5-6-14)22-24(18)11-13-9-23(10-13)19-15-3-1-2-4-17(15)20-12-21-19/h7-8,12-14H,1-6,9-11H2

• InChIKey:
• UTDCRKHRBZWALV-UHFFFAOYSA-N

• 6-Cyclopropyl-2-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C19H23N5O and its molecular weight is 337.427. The purity is usually 95%.

3-(4-Fluorophenyl)-6-(4-pyrimidin-2-ylpiperazin-1-yl)pyridazine

Usually In Stock

• CAS RN:
• 2337178-71-7

• Formula:
• C18H17FN6

• InChI:
• InChI=1S/C18H17FN6/c19-15-4-2-14(3-5-15)16-6-7-17(23-22-16)24-10-12-25(13-11-24)18-20-8-1-9-21-18/h1-9H,10-13H2

• InChIKey:
• UTPVEUUKUBQHSC-UHFFFAOYSA-N

• 3-(4-Fluorophenyl)-6-(4-pyrimidin-2-ylpiperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C18H17FN6 and its molecular weight is 336.374. The purity is usually 95%.

4-bromo-N-(2-ethyl-6-methylphenyl)-3-methoxybenzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2361878-71-7

• Formula:
• C16H18BrNO3S

• InChI:
• InChI=1S/C16H18BrNO3S/c1-4-12-7-5-6-11(2)16(12)18-22(19,20)13-8-9-14(17)15(10-13)21-3/h5-10,18H,4H2,1-3H3

• InChIKey:
• JUMQLFQOWIANAP-UHFFFAOYSA-N

• 4-bromo-N-(2-ethyl-6-methylphenyl)-3-methoxybenzene-1-sulfonamide is a useful research compound. Its molecular formula is C16H18BrNO3S and its molecular weight is 384.29. The purity is usually 95%.

(2-Methoxypyridin-3-yl)-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379978-71-7

• Formula:
• C18H21N3O3

• InChI:
• InChI=1S/C18H21N3O3/c1-23-17-16(5-2-8-20-17)18(22)21-11-3-4-14(12-21)13-24-15-6-9-19-10-7-15/h2,5-10,14H,3-4,11-13H2,1H3

• InChIKey:
• CHBHFUUKUQNABG-UHFFFAOYSA-N

• (2-Methoxypyridin-3-yl)-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H21N3O3 and its molecular weight is 327.384. The purity is usually 95%.